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Compound of Interest

Compound Name: Metalaxyl-M-d6

Cat. No.: B15554873

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the metabolic fate of Metalaxyl-M, a
widely used phenylamide fungicide, in both plant and soil ecosystems. Understanding the
transformation and degradation of this agrochemical is crucial for assessing its environmental
impact, ensuring food safety, and informing the development of more sustainable agricultural
practices. This document summarizes key quantitative data, details experimental
methodologies, and visualizes the metabolic pathways involved.

Metabolism of Metalaxyl-M in Plants

Metalaxyl-M, the more biologically active R-enantiomer of metalaxyl, is readily taken up by
plants through roots and foliage and translocated systemically.[1] The metabolism in plants
primarily involves oxidation and hydrolysis, leading to the formation of several metabolites.[2][3]
Studies on metalaxyl are often considered representative of Metalaxyl-M metabolism.[4]

Quantitative Data on Metalaxyl-M Metabolism in Plants

The degradation kinetics of Metalaxyl-M and the formation of its metabolites have been studied
in various crops. The following tables summarize the available quantitative data.

Table 1: Dissipation of Metalaxyl-M in Different Plant Species
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Half-life (days) of

Half-life (days) of

Plant Species . (-)-R-enantiomer Reference
(+)-S-enantiomer
(Metalaxyl-M)
Grapes 55 6.9 [5]
Tomato 2.2 3.0 [5]
Rice 2.8 2.3 [5]
Potato Foliage 0.75 [6]
Faster degradation of Slower degradation of
Sunflower ) ) [7]
(+)-(S)-enantiomer (-)-(R)-enantiomer
Table 2: Major Metabolites of Metalaxyl-M Identified in Plants
. . . Concentration (%
Plant Species Major Metabolites Reference

of Total Residue)

Parent metalaxyl,

Lettuce ) ~20% each [4]
Metabolite 8

Grapes Parent metalaxyl 50-60% [4]
Metabolite 8 (free and  Main identified

Lettuce _ [4]
conjugated) component
Metabolite 8 (22%),
Metabolite 6 (10%),

Lettuce Metabolite 3 (8.9%), [4]

Metabolite 7 (6.2%),
Metabolite 1 (6.0%)

Experimental Protocols for Plant Metabolism Studies

The following provides a general outline of the methodologies employed in studying Metalaxyl-

M metabolism in plants.

Sample Preparation and Extraction:
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» Plant tissues (leaves, fruits, tubers) are harvested at various intervals after treatment with
radiolabeled ([14C]) or non-labeled Metalaxyl-M.[4]

o Samples are homogenized and extracted with organic solvents such as acetonitrile or
methanol.[5]

e The extracts are then concentrated and subjected to cleanup procedures to remove
interfering substances.[5]

Analytical Techniques:

e High-Performance Liquid Chromatography (HPLC): Used for the separation and
guantification of Metalaxyl-M and its metabolites. Chiral HPLC columns are employed to
separate the enantiomers.[5][7][8]

e Gas Chromatography-Mass Spectrometry (GC-MS/MS): Provides sensitive and selective
detection and identification of metabolites.[9]

e Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): A powerful tool for the
identification and quantification of trace levels of metabolites.[10]

Metabolic Pathway of Metalaxyl-M in Plants

The primary metabolic transformations of Metalaxyl-M in plants include oxidation of the methyl
groups on the phenyl ring and hydrolysis of the methyl ester group.[2] This leads to the
formation of a series of polar metabolites which can be further conjugated with sugars.
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Caption: Metabolic pathway of Metalaxyl-M in plants.

Degradation of Metalaxyl-M in Soil

The fate of Metalaxyl-M in soil is predominantly governed by microbial degradation.[2] The rate
of degradation is influenced by various soil properties, including organic matter content, pH,
and microbial activity.[11][12]

Quantitative Data on Metalaxyl-M Degradation in Soil

The persistence of Metalaxyl-M in soil is typically expressed as its half-life (DT50), which can
vary significantly depending on environmental conditions.

Table 3: Half-life of Metalaxyl-M in Soil
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Soil Type Half-life (days) Reference
Various field soils 5-35 [41[13]
] 17 - 38 (enantiomer
German soil (temperate) [8][14]
dependent)
Cameroonian soil (tropical) Slower than in German soil [8][14]
Sandy soil (no prior history) >70 [11]
Sandy soil (with enhanced
. 4 [11]
degradation)
Thatch, mat, and soil layers 110-173 [15]
Table 4: Major Degradation Product of Metalaxyl-M in Soil
| Soil Condition | Major Degradation Product | Concentration | Reference | |---|---|---| | Aerobic |

Metabolite 1 (enantiomer of metalaxyl acid) | Can exceed parent concentration [[4] | | German

soil | Metalaxyl acid | Higher concentrations than in Cameroonian soil |[8][14] |

Experimental Protocols for Soil Degradation Studies

The investigation of Metalaxyl-M degradation in solil typically involves laboratory incubation

studies.

Experimental Setup:

Soil samples are collected and characterized for their physicochemical properties.

Radiolabeled ([14C]) Metalaxyl-M is applied to the soil samples.[12]

The treated soil is incubated under controlled conditions of temperature and moisture.[8]

Soil samples are collected at different time intervals for analysis.

Extraction and Analysis:

o Soil samples are extracted with appropriate solvents (e.g., methanol, acetonitrile).
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e The extracts are analyzed using HPLC to quantify the parent compound and its degradation
products.[8]

o Chiral HPLC is used to monitor the enantioselective degradation of Metalaxyl-M.[8]

e The formation of bound residues and mineralization to 14CO2 are also monitored.[4]

Degradation Pathway of Metalaxyl-M in Soil

The primary degradation pathway of Metalaxyl-M in soil is the hydrolysis of the methyl ester to
form the corresponding carboxylic acid (Metabolite 1).[2][10] This process is mainly mediated
by soil microorganisms.

Soil Microorganisms

(e.g., Aspergillus wentii)

Metalaxyl-M

Mineralization
(COo2)

Bound Residues
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Caption: Degradation pathway of Metalaxyl-M in soil.

Key Microorganisms and Enzymes

Several microorganisms and enzymes have been identified as being involved in the
degradation of Metalaxyl-M.
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o Aspergillus wentii: This aquatic fungus has been shown to degrade metalaxyl, with
Cytochrome P450 (CYP450) identified as the responsible enzyme.[10][16]

e Bacillus sp.: A stereoselective esterase from a Bacillus species has been implicated in the
degradation of the related fungicide furalaxyl, suggesting a similar mechanism for metalaxyl.
[10]

» Soil Microorganisms: A diverse community of soil bacteria and fungi contributes to the overall
degradation of Metalaxyl-M in the environment.[2]

Conclusion

The metabolism of Metalaxyl-M in plants and its degradation in soil are complex processes
influenced by a variety of biological and environmental factors. In plants, the primary routes of
metabolism are oxidation and hydrolysis, leading to the formation of polar metabolites that can
be conjugated. In soil, microbial hydrolysis to metalaxyl acid is the principal degradation
pathway. The persistence of Metalaxyl-M is highly variable and dependent on the specific
environmental conditions. A thorough understanding of these metabolic and degradation
pathways is essential for the responsible use of this fungicide and for mitigating its potential
environmental risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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